Cas no 1020452-53-2 (4-bromo-N-[2-(3-chlorophenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]benzamide)

• Product Name: 4-bromo-N-[2-(3-chlorophenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]benzamide
• CAS No: 1020452-53-2
• MF: C₁₈H₁₃BrClN₃O₂S
• MW: 450.7367208004
• CID: 5865369
• PubChem ID: 2160338
• Update Time: 2025-10-29

4-bromo-N-[2-(3-chlorophenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-(2-(3-chlorophenyl)-5-oxido-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl)benzamide
• Benzamide, 4-bromo-N-[2-(3-chlorophenyl)-2,6-dihydro-5-oxido-4H-thieno[3,4-c]pyrazol-3-yl]-
• 4-bromo-N-[2-(3-chlorophenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]benzamide
• AKOS024584020
• SR-01000547111
• SR-01000547111-1
• 4-bromo-N-[2-(3-chlorophenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
• F0561-0400
• 4-bromo-N-(2-(3-chlorophenyl)-5-oxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide
• 1020452-53-2
• Oprea1_349825

• Inchi： 1S/C18H13BrClN3O2S/c19-12-6-4-11(5-7-12)18(24)21-17-15-9-26(25)10-16(15)22-23(17)14-3-1-2-13(20)8-14/h1-8H,9-10H2,(H,21,24)
• InChI Key： ZOQADPCFQXRGPY-UHFFFAOYSA-N
• SMILES： C(NC1N(C2=CC=CC(Cl)=C2)N=C2CS(=O)CC2=1)(=O)C1=CC=C(Br)C=C1

Computed Properties

• Exact Mass: 448.96004g/mol
• Monoisotopic Mass: 448.96004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 83.2Ų

Experimental Properties

• Density: 1.75±0.1 g/cm3(Predicted)
• Boiling Point: 599.5±50.0 °C(Predicted)
• pka: 11.62±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 4-bromo-N-[2-(3-chlorophenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]benzamide

Introduction to Compound with CAS No. 1020452-53-2 and Product Name: 4-bromo-N-[2-(3-chlorophenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]benzamide

Compound with the CAS number 1020452-53-2 and the product name 4-bromo-N-[2-(3-chlorophenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]benzamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities. The structural complexity of this molecule, featuring a fused thienopyrazole core and amide functional groups, makes it a promising candidate for further investigation in drug discovery and development.

The molecular structure of 4-bromo-N-[2-(3-chlorophenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]benzamide is characterized by several key functional groups that contribute to its unique chemical properties. The presence of a bromine atom at the 4-position of the benzamide moiety enhances its reactivity, making it suitable for further derivatization and functionalization. Additionally, the thienopyrazole ring system introduces a rich array of electronic and steric interactions that can be exploited for designing molecules with specific biological activities.

Recent studies in medicinal chemistry have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The thienopyrazole scaffold, in particular, has been extensively studied for its potential applications in treating various diseases, including cancer and infectious disorders. The benzamide moiety is another pharmacophore that has shown promise in modulating biological pathways associated with inflammation and pain. The combination of these structural elements in 4-bromo-N-[2-(3-chlorophenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]benzamide suggests that it may exhibit multiple biological activities simultaneously.

In the context of drug discovery, the synthesis and characterization of this compound are crucial steps toward understanding its pharmacological profile. The bromine substituent at the 4-position of the benzamide group provides a handle for further chemical modifications, allowing researchers to explore different derivatives with enhanced or modified biological activities. This flexibility is particularly valuable in optimizing lead compounds for clinical development.

Current research in the field of heterocyclic chemistry has demonstrated that modifications to the core structure can significantly influence the biological activity of a molecule. For instance, studies have shown that substituents at specific positions on the thienopyrazole ring can alter binding affinity to target proteins and enzymes. Similarly, variations in the benzamide moiety can affect metabolic stability and bioavailability. These findings underscore the importance of structural optimization in developing effective therapeutic agents.

The potential applications of 4-bromo-N-[2-(3-chlorophenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]benzamide extend to several areas of medicine. Given its structural features, this compound may exhibit inhibitory activity against enzymes involved in cancer cell proliferation and survival. Additionally, it could have antimicrobial properties due to its ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Furthermore, its potential role in modulating inflammatory responses makes it a candidate for treating chronic inflammatory diseases.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are often employed to construct the complex heterocyclic core. The introduction of bromine and chlorine substituents at strategic positions is achieved through selective halogenation reactions. These synthetic strategies highlight the importance of expertise in organic chemistry for developing novel pharmaceuticals.

Evaluation of the pharmacological properties of 4-bromo-N-[2-(3-chlorophenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]benzamide requires rigorous testing in vitro and in vivo. In vitro studies involve assessing its binding affinity to target proteins using techniques such as enzyme-linked immunosorbent assays (ELISAs) and surface plasmon resonance (SPR). In vivo studies provide insights into its efficacy and safety by evaluating its effects on animal models of disease. These studies are essential for determining whether this compound has sufficient potential to advance into clinical trials.

The integration of computational methods into drug discovery has accelerated the process of identifying promising candidates like 4-bromo-N-[2-(3-chlorophenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]benzamide. Molecular modeling techniques allow researchers to predict how a compound will interact with biological targets based on its three-dimensional structure. These predictions can guide experimental design and reduce the time required for lead optimization. Additionally, virtual screening methods enable high-throughput evaluation of large libraries of compounds to identify those with optimal pharmacokinetic profiles.

The future prospects for 4-bromo-N-[2-(3-chlorophenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-y]benzamide are promising given its unique structural features and potential biological activities. Further research is needed to fully elucidate its mechanism of action and optimize its pharmacological properties. Collaborative efforts between synthetic chemists and biologists will be crucial in translating laboratory findings into clinical applications.

In conclusion, 1020452–53–22 represents an innovative compound with significant potential in pharmaceutical development. Its complex structure and diverse functional groups make it a versatile tool for exploring new therapeutic strategies. As research continues to uncover more about its biological activities, 1020452–53–22 may emerge as a key player in addressing unmet medical needs across various disease areas.